Cas no 40478-82-8 (2-methoxy-9H-thioxanthen-9-one)

• Product Name: 2-methoxy-9H-thioxanthen-9-one
• CAS No: 40478-82-8
• MF: C₁₄H₁₀O₂S
• MW: 242.293002605438
• CID: 925815
• PubChem ID: 617984
• Update Time: 2025-04-19

2-methoxy-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-9H-thioxanthen-9-one
• 2-methoxythioxanthen-9-one
• Cambridge id 6956756
• MLS000575788
• 9H-Thioxanthen-9-one, 2-methoxy-
• InChI=1/C14H10O2S/c1-16-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)17-13/h2-8H,1H
• EINECS 254-937-7
• 2-methoxydibenzo[b,e]thiin-10-one
• KC4S1SB9FK
• STK149460
• 40478-82-8
• SR-01000247396
• 2-Methoxy-thioxanthen-9-one
• CHEMBL1463691
• SR-01000247396-1
• HMS2326C05
• UNII-KC4S1SB9FK
• NS00030799
• 10H-Dibenzo[b,E]thiopyran-10-one, 2-methoxy-
• NCGC00245778-01
• AKOS003266110
• 2-Methoxy-9H-thioxanthen-9-one #
• DTXSID30193494
• SMR000196823
• SCHEMBL1880565
• 2-methoxythioxanthone

• Inchi： 1S/C14H10O2S/c1-16-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)17-13/h2-8H,1H3
• InChI Key： NOYRFDHEJYWIHG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 242.04015
• Monoisotopic Mass: 242.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6

Experimental Properties

• Density: 1.302
• Boiling Point: 421.6°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.661